Cas no 1251552-64-3 (N-(3,5-dimethoxyphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide)

• Product Name: N-(3,5-dimethoxyphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide
• CAS No: 1251552-64-3
• MF: C₂₄H₂₄N₄O₄
• MW: 432.471765518188
• CID: 5435046
• PubChem ID: 49673915
• Update Time: 2025-06-07

N-(3,5-dimethoxyphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• STL130783
• AKOS005742622
• VU0515600-1
• N-(3,5-dimethoxyphenyl)-2-(3-ethyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl)acetamide
• 1251552-64-3
• N-(3,5-dimethoxyphenyl)-2-(3-ethyl-4-oxo-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-5(4H)-yl)acetamide
• N-(3,5-dimethoxyphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide
• N-(3,5-dimethoxyphenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide
• F3222-5537

• Inchi： 1S/C24H24N4O4/c1-4-27-15-25-22-20(16-8-6-5-7-9-16)13-28(23(22)24(27)30)14-21(29)26-17-10-18(31-2)12-19(11-17)32-3/h5-13,15H,4,14H2,1-3H3,(H,26,29)
• InChI Key： DWPRFPZBBQXSIB-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(C3C=CC=CC=3)=CN2CC(NC2C=C(C=C(C=2)OC)OC)=O)N=CN1CC

Computed Properties

• Exact Mass: 432.17975526g/mol
• Monoisotopic Mass: 432.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 85.2Ų

Additional information on N-(3,5-dimethoxyphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide

Professional Introduction to N-(3,5-dimethoxyphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide (CAS No. 1251552-64-3)

N-(3,5-dimethoxyphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1251552-64-3, represents a convergence of structural complexity and biological potential, making it a subject of extensive research and development.

The molecular architecture of N-(3,5-dimethoxyphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide is characterized by its intricate heterocyclic system, which includes a pyrrolopyrimidine core. This core structure is a hallmark of many bioactive molecules and has been extensively studied for its potential pharmacological properties. The presence of 3,5-dimethoxyphenyl and the specific substitution pattern on the pyrrolopyrimidine ring contribute to the compound's unique chemical and biological profile.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities. Pyrrolopyrimidines, in particular, have emerged as pivotal scaffolds in drug discovery efforts. The compound in question exhibits a rich pharmacophore that could interact with various biological targets, making it a promising candidate for further investigation.

The synthesis of N-(3,5-dimethoxyphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide involves multi-step organic transformations that require precise control over reaction conditions. The incorporation of the 3,5-dimethoxyphenyl moiety and the elaboration of the pyrrolopyrimidine scaffold are critical steps that determine the compound's overall efficacy. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product is suitable for subsequent biological testing.

The biological activity of this compound has been explored in several preclinical studies. Initial investigations have revealed that it possesses inhibitory properties against certain enzymes and receptors that are implicated in various diseases. The pyrrolopyrimidine core is known to exhibit binding affinity towards targets such as kinases and other enzymes involved in cell signaling pathways. This makes N-(3,5-dimethoxyphenyl)-2-{3-ethyl-4-oxyo7-phenoxyethyl}-acetamide a valuable asset in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to modulate key pathways associated with cancer progression. Preclinical data suggests that it can interfere with critical signaling cascades that drive tumor growth and metastasis. The ability to selectively target these pathways without significant off-target effects is a significant advantage in oncology research. Furthermore, the structural features of this molecule allow for modifications that could enhance its bioavailability and therapeutic index.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N-(3,5-dimethoxyphenyl)-2-{3ethyl4-oxyo7-phenoxyethyl}-acetamide and its biological targets. These studies have provided insights into the binding modes and affinity profiles of the compound, guiding further optimization efforts. By leveraging computational tools, researchers can predict how structural changes will impact biological activity, thereby accelerating the drug discovery process.

In addition to its potential applications in oncology, this compound has shown promise in other therapeutic areas. For instance, it may exhibit anti-inflammatory properties by modulating immune responses. The ability to interact with multiple targets also suggests that it could be repurposed for treating other diseases once more comprehensive data becomes available.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists. N-(3dimethoxyphenoxyethyl}-acetamide exemplifies this collaborative approach by integrating structural organic chemistry with modern biotechnology. As research progresses，this compound will likely play an increasingly important role in addressing unmet medical needs.

The future directions for N-(35dimethoxyphenoxyethyl}-acetamide include further exploration of its pharmacological profile through both in vitro and in vivo studies. Additionally， efforts are underway to develop derivatives with enhanced potency，selectivity，and pharmacokinetic properties。These endeavors are expected to yield new insights into the therapeutic potential of this class of compounds。